Methyl 3-Pyridylacetate hydrochloride
Overview
Description
Methyl 3-Pyridylacetate Hydrochloride (MPAC) is a chemical compound with the CAS Number: 69966-42-3 and a molecular weight of 187.63 . It has a linear formula of C8H10ClNO2 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C8H10ClNO2 . The Inchi Code is 1S/C8H9NO2.ClH/c1-11-8(10)5-7-3-2-4-9-6-7;/h2-4,6H,5H2,1H3;1H .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Enzyme Inhibition in Cancer Research
Methyl 3-pyridylacetate hydrochloride and its derivatives have shown potential in inhibiting key enzymes involved in cancer progression. Rowlands et al. (1995) discovered that esters of 3-pyridylacetic acid, similar in structure to this compound, effectively inhibit human testicular 17 alpha-hydroxylase/C17,20-lyase and human placental aromatase enzymes. These enzymes are significant in hormone-dependent cancers, such as prostate cancer, suggesting a potential therapeutic application for compounds like this compound in cancer treatment (Rowlands et al., 1995).
Metabolism Studies
This compound also plays a role in studying the metabolism of certain substances. Meacham, Bowman, and McKennis (1972) researched the metabolism of dihydrometanicotine in rats and dogs, identifying methyl 3-pyridylacetate as a key metabolite. This study provides insights into the metabolic pathways and transformations of nicotine-related compounds (Meacham, Bowman, & McKennis, 1972).
Cognitive Enhancement Research
Research into cognitive disorders has also utilized derivatives of this compound. Lin et al. (1997) found that 2-Methyl-3-(2(S)-pyrrolidinylmethoxy)pyridine, a compound related to this compound, exhibited positive effects in models of cognitive enhancement. This suggests potential applications in developing treatments for cognitive disorders (Lin et al., 1997).
Chemical Properties and Reactions
Studies into the chemical properties and reactions of pyridylacetic acid derivatives, including this compound, contribute significantly to understanding their potential applications. For example, Izadyar, Zamani, and Gholami (2006) conducted a combined experimental and theoretical study on the pyrolysis of 2-pyridylacetic acid in the gas phase, providing valuable information about the thermal behavior of these compounds (Izadyar, Zamani, & Gholami, 2006).
Safety and Hazards
The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H320 (Causes eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Future Directions
Properties
IUPAC Name |
methyl 2-pyridin-3-ylacetate;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2.ClH/c1-11-8(10)5-7-3-2-4-9-6-7;/h2-4,6H,5H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKOSBUGMYWSLSS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CN=CC=C1.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.